Cas no 143-22-6 (2-2-(2-butoxyethoxy)ethoxyethan-1-ol)

• Product Name: 2-2-(2-butoxyethoxy)ethoxyethan-1-ol
• CAS No: 143-22-6
• MF: C₁₀H₂₂O₄
• MW: 206.279284000397
• MDL: MFCD00020606
• CID: 36519
• PubChem ID: 8923
• Update Time: 2025-06-26

2-2-(2-butoxyethoxy)ethoxyethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Triethylene glycol momobutyl ether
• Butyltriglycol
• Triethylene glycol monobutyl ether
• Butoxytriethylene glycol
• 2-[2-(2-butoxyethoxy)ethoxy]ethanol
• TriethyleneGlycolMonobuthylEther
• 3,6,9-Trioxatridecan-1-ol
• BTG
• Butoxytriglycol
• Butysenol 30
• C4E3
• Dowanol TBAT
• Koremul BE 3
• NSC 164915
• TEGBE
• Triglycol monobutyl ether
• 2-(2-(2-Butoxyethoxy)ethoxy)ethanol
• poly-solvtb
• Triethylene Glycol M
• Butyl Triglycol
• dowanoltbat
• Poly-solv tb
• butoxytriethyleneglycol
• triglycolmonobutylether
• Ethanol, 2-[2-(2-butoxyethoxy)ethoxy]-
• Triethylene glycol mono-n-butyl ether
• Triethylene glycol n-butyl ether
• Triethylene glycol butyl ether
• 3,6,9-Trioxa-1-tridecanol
• 2-[2-(2-butoxyethoxy)ethoxy]ethan-1-ol
• Triethyleneglycol monobutyl ether
• 2-2-(2-butoxyethoxy)ethoxyethan-1-ol
• 2-[2-(2-butoxyethoxy) ethoxy] ethanol
• CHEBI:231291
• triethyleneglycol monobutylether
• DTXCID701520
• 4-01-00-02402 (Beilstein Handbook Reference)
• T0915
• EN300-132557
• NSC164915
• NSC-164915
• PolySolv TB
• WLN: Q2O2O2O4
• CS-0196787
• 3,6,9-TRIOXA-1-TRIDECANOL [HSDB]
• T1J4684X95
• MFCD00020606
• BUTETH-3 [INCI]
• Triethylene glycol mononbutyl ether
• OC116GRO69
• NCGC00259434-01
• DTXSID7021520
• HSDB 5645
• Triethylene glycol monobutyl ether, technical, ~70% (GC)
• 3,9-Trioxatridecan-1-ol
• CHEMBL3184092
• 3,6,9Trioxa1tridecanol
• DB-372134
• 2-(2-(2-butoxyethoxy)-ethoxy)-ethanol
• PEG-3 BUTYL ETHER
• J-007775
• EINECS 205-592-6
• SCHEMBL15523
• NS00001775
• NCGC00164337-01
• CAS-143-22-6
• BS-42318
• Triethylene glycol nbutyl ether
• 2(2(2Butoxyethoxy)ethoxy)ethanol
• triethyleneglycolmonobutylether
• AKOS024390783
• BRN 1750600
• Q1815673
• EC 205-592-6
• UNII-OC116GRO69
• 143-22-6
• C10H22O4
• NCGC00164337-02
• BUTETH-3
• Tox21_201885
• E82324
• Butoxytriglykol
• NCGC00256567-01
• AI3-30236
• Ethanol, 2(2(2butoxyethoxy)ethoxy)
• Ethanol, 2-(2-(2-butoxyethoxy)ethoxy)-
• Tox21_302836
• AAA14322

• MDL： MFCD00020606
• Inchi： 1S/C10H22O4/c1-2-3-5-12-7-9-14-10-8-13-6-4-11/h11H,2-10H2,1H3
• InChI Key： COBPKKZHLDDMTB-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCO)CCCC
• BRN： 1750600

Computed Properties

• Exact Mass: 206.15200
• Monoisotopic Mass: 206.151809
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 11
• Complexity: 98.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 47.9
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: liquid
• Density: 0.990 g/mL at 20 °C(lit.)
• Melting Point: -48°C
• Boiling Point: 278°C(lit.)
• Flash Point: Fahrenheit: 291.2 ° f < br / > Celsius: 144 ° C < br / >
• Refractive Index: n20/D 1.441
• Water Partition Coefficient: It is soluble in water.
• Stability/Shelf Life: Stable. Incompatible with acids, strong bases, strong oxidizing agents.
• PSA: 47.92000
• LogP: 0.82860
• FEMA: 2789
• Solubility: Soluble in water.

2-2-(2-butoxyethoxy)ethoxyethan-1-ol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H313-H316-H318
• Warning Statement： P280-P305+P351+P338+P310-P312-P332+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 41
• Safety Instruction： S26-S36/37/39-S46-S39
• RTECS：KJ9450000
• Hazardous Material Identification：
• Safety Term：S26;S39;S46
• Risk Phrases：R41
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-2-(2-butoxyethoxy)ethoxyethan-1-ol

Research Briefing on 2-2-(2-butoxyethoxy)ethoxyethan-1-ol (CAS: 143-22-6) in Chemical and Biomedical Applications

The compound 2-2-(2-butoxyethoxy)ethoxyethan-1-ol (CAS: 143-22-6) has recently garnered significant attention in the chemical and biomedical research communities due to its versatile applications in drug formulation, surfactant chemistry, and material science. This briefing synthesizes the latest findings on its synthesis, properties, and potential uses, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the role of 2-2-(2-butoxyethoxy)ethoxyethan-1-ol as a key intermediate in the synthesis of biocompatible polymers and drug delivery systems. Its amphiphilic nature makes it particularly valuable in the development of micellar carriers for hydrophobic drugs, enhancing solubility and bioavailability. A 2023 study published in the Journal of Controlled Release demonstrated its efficacy in improving the delivery of anticancer agents, with a 40% increase in tumor-targeting efficiency compared to traditional formulations.

In addition to its biomedical applications, research has explored its utility in green chemistry. The compound's low toxicity and biodegradability position it as a sustainable alternative to conventional surfactants. A recent investigation in Green Chemistry Letters reported its successful use in eco-friendly detergents, achieving comparable cleaning performance while reducing environmental impact by 30%.

Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to characterize the structural and functional properties of 2-2-(2-butoxyethoxy)ethoxyethan-1-ol. These studies confirm its stability under physiological conditions and compatibility with various pharmaceutical excipients, further supporting its potential in commercial applications.

Despite these promising developments, challenges remain in scaling up production and ensuring cost-effectiveness. Ongoing research aims to optimize synthetic pathways and explore novel derivatives with enhanced performance. Industry collaborations are also focusing on regulatory approvals to facilitate its adoption in clinical and industrial settings.

In conclusion, 2-2-(2-butoxyethoxy)ethoxyethan-1-ol represents a multifaceted compound with significant potential in both biomedical and environmental applications. Continued research and development efforts are expected to unlock further opportunities, making it a compound of interest for future innovations in the chemical and pharmaceutical industries.